Cas no 38284-27-4 (octa-3,5-dien-2-one)

• Product Name: octa-3,5-dien-2-one
• CAS No: 38284-27-4
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 923271
• PubChem ID: 5352876
• Update Time: 2025-09-24

octa-3,5-dien-2-one Chemical and Physical Properties

Names and Identifiers

• 3,5-octadienone,3,5-octadien-2-one
• 3,5-Octadiene-2-one
• 3,5-Octadienone
• Octa-3,5-dien-2-one
• octa-3,5-dien-2-one

• Inchi： 1S/C8H12O/c1-3-4-5-6-7-8(2)9/h4-7H,3H2,1-2H3
• InChI Key： LWRKMRFJEUFXIB-UHFFFAOYSA-N
• SMILES： O=C(C)C=CC=CCC

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.8

Experimental Properties

• Refractive Index: 1.454
• PSA: 17.07
• LogP: 2.09780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds